Cas no 626-91-5 (1-Methoxy-3-methyl Butane)

• Product Name: 1-Methoxy-3-methyl Butane
• CAS No: 626-91-5
• MF: C₆H₁₄O
• MW: 102.174762248993
• MDL: MFCD01366360
• CID: 864719
• PubChem ID: 136445
• Update Time: 2025-08-04

1-Methoxy-3-methyl Butane Chemical and Physical Properties

Names and Identifiers

• butane, 1-methoxy-3-methyl-
• 1-methoxy-3-methylbutane
• (CH3)2CHCH2CH2OCH3
• 1-Methoxy-isopentane
• 4-Methoxy-2-methylbutane
• Ether, isopentyl methyl
• Isopentyl methyl ether
• Methyl isopentyl ether
• ZQAYBCWERYRAMF-UHFFFAOYSA-N
• Methyl 3-methylbutyl ether
• METHYL ISOAMYL ETHER
• SCHEMBL57483
• DTXSID00211654
• 626-91-5
• SCHEMBL13389168
• Q63396563
• 1-Methoxy-3-methyl Butane
• 1-Methoxy-3-methylbutane #

• MDL： MFCD01366360
• Inchi： 1S/C6H14O/c1-6(2)4-5-7-3/h6H,4-5H2,1-3H3
• InChI Key： ZQAYBCWERYRAMF-UHFFFAOYSA-N
• SMILES： COCCC(C)C

Computed Properties

• Exact Mass: 102.10452
• Monoisotopic Mass: 102.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 33.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.7470
• Melting Point: -105.78°C (estimate)
• Boiling Point: 91.45°C
• Refractive Index: 1.3800
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-Methoxy-3-methyl Butane

1-Methoxy-3-methyl Butane: A Comprehensive Overview

1-Methoxy-3-methyl Butane, also known by its CAS number CAS No. 626-91-5, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, with the chemical formula C₆H₁₂O, belongs to the ether family and is characterized by its unique structural properties. Recent studies have highlighted its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials.

The structure of 1-Methoxy-3-methyl Butane consists of a butane backbone with a methoxy group (-OCH₃) attached to the first carbon and a methyl group (-CH₃) on the third carbon. This arrangement imparts distinct electronic and steric properties, making it a valuable building block in organic synthesis. Researchers have explored its reactivity under different conditions, revealing its ability to undergo various transformations, such as nucleophilic substitution and elimination reactions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of CAS No. 626-91-5. Quantum mechanical calculations have shown that the methoxy group introduces electron-donating effects, which can influence the reactivity of the molecule in different environments. These findings have been corroborated by experimental studies, which demonstrate its stability under mild conditions and reactivity under harsher conditions.

In terms of synthesis, 1-Methoxy-3-methyl Butane can be prepared through several methods. One common approach involves the reaction of 3-methylbutanol with methanol in the presence of an acid catalyst, followed by dehydration to form the ether. Another method utilizes Grignard reagents, allowing for precise control over the product's structure. These synthetic routes have been optimized in recent years to improve yield and reduce environmental impact.

The applications of CAS No. 626-91-5 are diverse and expanding rapidly. In the pharmaceutical industry, it has been used as an intermediate in the synthesis of bioactive compounds, including anti-inflammatory agents and antiviral drugs. Its role as a solvent in certain chemical reactions has also been explored, particularly in processes requiring high selectivity and efficiency.

In the field of agrochemicals, recent studies have demonstrated that 1-Methoxy-3-methyl Butane can enhance the bioavailability of pesticides when used as a co-formulant. This finding has significant implications for sustainable agriculture, as it could reduce the environmental footprint of pest control products.

The environmental impact of CAS No. 626-91-5 has also been a focus of recent research. Studies indicate that it biodegrades efficiently under aerobic conditions, making it a more eco-friendly alternative to traditional solvents and intermediates. Regulatory bodies have taken note of these findings, which could influence future policies on its use in industrial settings.

In conclusion, 1-Methoxy-3-methyl Butane (CAS No. 626-91-5) is a compound with immense potential across multiple industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern organic chemistry. As research continues to uncover new uses and optimize existing processes, this compound is poised to make even greater contributions to scientific and industrial progress.